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Compound of Interest

Compound Name:
3,5-Dioxocyclohexanecarboxylic

acid

Cat. No.: B1356027 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for the handling and disposal of 3,5-Dioxocyclohexanecarboxylic acid, ensuring

the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Dioxocyclohexanecarboxylic acid is a solid chemical that presents several hazards.[1] It

is harmful if swallowed, causes skin irritation, leads to serious eye irritation, and may cause

respiratory irritation.[1] Adherence to the following personal protective equipment (PPE)

guidelines is mandatory to mitigate these risks.
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Contact H315: Causes skin irritation.[1]

Lab Coat: A standard or

chemical-resistant lab coat

must be worn and fully

buttoned. Gloves: Chemical-

resistant gloves, such as nitrile

rubber, are required. Gloves

should be inspected before

use and changed immediately

if contaminated.[2] Footwear:

Fully enclosed shoes are

mandatory.

Eye Contact
H319: Causes serious eye

irritation.[1]

Safety Goggles: Chemical

splash goggles that meet

appropriate safety standards

are required.[2] Face Shield: A

face shield worn over safety

goggles is recommended

when there is a significant risk

of splashing or dust

generation.[2][3]

Inhalation H335: May cause respiratory

irritation.[1]

Ventilation: All handling of the

solid compound should occur

in a well-ventilated area,

preferably within a certified

chemical fume hood, to

prevent the formation and

inhalation of dust.[2][3]

Respiratory Protection: If

engineering controls are

insufficient to maintain low dust

levels, a NIOSH-approved

respirator is required. The type
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of respirator will depend on the

potential for exposure.[4]

Ingestion H302: Harmful if swallowed.[1]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling the

compound, even if gloves were

worn.[3]

Operational and Disposal Plans
A strict operational protocol is crucial for minimizing exposure and ensuring the safe handling of

3,5-Dioxocyclohexanecarboxylic acid.

Safe Handling Procedures:

Preparation and Engineering Controls:

Designate a specific area for handling the compound, preferably within a chemical fume

hood.[3]

Ensure the chemical fume hood is functioning correctly before beginning any work.

Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and

appropriate waste containers before handling the chemical.[3]

Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are free of any defects.[3]

Handling the Compound:

Handle the solid carefully to avoid generating dust.

If transferring the solid, use a spatula or other appropriate tool.
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Keep containers of the chemical closed when not in use.

Decontamination:

After handling, decontaminate the work area with an appropriate solvent and then wash

with soap and water.[2]

Properly doff PPE to avoid cross-contamination. Gloves should be removed first, followed

by the lab coat and eye protection.[3]

Disposal Plan:

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with 3,5-
Dioxocyclohexanecarboxylic acid (e.g., gloves, weigh boats, paper towels) must be

placed in a dedicated, clearly labeled hazardous waste container.[3]

Unused Compound: The original container with any remaining compound must be

disposed of as hazardous chemical waste.[3]

Disposal Method:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2]

The compound may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Do not empty into drains.[2]

Logical Workflow for PPE Selection
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Hazard Assessment

PPE Selection

Safe Handling

Handling 3,5-Dioxo-
cyclohexanecarboxylic acid

Identify Hazards:
- Skin Irritation (H315)
- Eye Irritation (H319)

- Respiratory Irritation (H335)
- Harmful if Swallowed (H302)

Skin Protection:
- Lab Coat

- Nitrile GlovesH315

Eye Protection:
- Safety Goggles

- Face Shield (if splash/dust risk)
H319

Respiratory Protection:
- Chemical Fume Hood
- Respirator (if needed)

H335

General Hygiene:
- No eating/drinking

- Hand Washing

H302

Proceed with
Safe Handling Protocol

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3,5-Dioxocyclohexanecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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